N-(3,5-dimethoxyphenyl)-2-(2-methyl-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(2-methyl-4-oxo-5,6,7,8-tetrahydroquinazolin-3-yl)acetamide
• InChI: InChI=1S/C19H23N3O4/c1-12-20-17-7-5-4-6-16(17)19(24)22(12)11-18(23)21-13-8-14(25-2)10-15(9-13)26-3/h8-10H,4-7,11H2,1-3H3,(H,21,23)
• InChI Key: IVYFEWFYDGZIRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCCC2)C(=O)N1CC(=O)NC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• CAS No.: 1251621-60-9

Description

“N-(3,5-dimethoxyphenyl)-2-(2-methyl-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide” is a chemical compound with the molecular formula C19H23N3O4. It’s not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Synthesis and Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, which share structural similarities with the specified compound, were synthesized and evaluated for in vitro antitumor activity. These compounds demonstrated significant broad-spectrum antitumor activity, with some being more potent than the positive control 5-FU, highlighting their potential as cancer therapeutics (Ibrahim A. Al-Suwaidan et al., 2016).

Synthesis, Molecular Docking, and Biological Potentials

The synthesis and evaluation of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives for antimicrobial and anticancer activities were conducted. These compounds displayed significant antimicrobial activity and, to a lesser extent, anticancer activity, with molecular docking studies suggesting potential as lead compounds for drug development (S. Mehta et al., 2019).

Analgesic and Anti-inflammatory Activities

A variety of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides were synthesized and investigated for their analgesic, anti-inflammatory, and ulcerogenic index activities. One compound in particular showed potent analgesic and anti-inflammatory activities, with a moderately higher potency compared to diclofenac sodium, a standard reference drug (V. Alagarsamy et al., 2015).

DFT and Experimental Studies

A detailed structural and vibrational study on a compound structurally similar to the specified molecule was reported, involving DFT calculations, FT-IR, and FT-Raman spectroscopy. This research also included molecular electrostatic potential, frontier molecular orbital analysis, and molecular docking studies, suggesting potential inhibitory activity against specific protein complexes (A. El-Azab et al., 2016).